Cas no 174215-37-3 (2-bromo-n-(2-methoxyethyl)acetamide)

2-Bromo-N-(2-methoxyethyl)acetamide is a brominated acetamide derivative featuring a methoxyethyl substituent on the nitrogen atom. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive bromoacetyl group enables efficient alkylation or cross-coupling reactions, while the methoxyethyl moiety enhances solubility in polar solvents, facilitating handling in synthetic workflows. The compound’s stability under controlled conditions and well-defined reactivity profile make it a valuable building block for constructing complex molecular architectures. It is commonly employed in nucleophilic substitution reactions and as a precursor for further functionalization in medicinal chemistry applications.

2-bromo-n-(2-methoxyethyl)acetamide structure

174215-37-3 structure

Product Name:2-bromo-n-(2-methoxyethyl)acetamide

CAS No:174215-37-3

MF:C₅H₁₀BrNO₂

MW:196.042400836945

CID:1367588

PubChem ID:10352643

Update Time:2025-06-24

2-bromo-n-(2-methoxyethyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-bromo-n-(2-methoxyethyl)acetamide
- ARONIS012579
- MolPort-002-787-649
- STL066970
- ZINC09879556
- AKOS000500045
- MCULE-3132647741
- ST45049290
- ST50529482
- ARONIS012579; MolPort-002-787-649; STL066970; ZINC09879556; AKOS000500045; MCULE-3132647741; ST45049290; ST50529482;
- CS-0333869
- EN300-6230238
- RLXVBFBDUXSRQW-UHFFFAOYSA-N
- DB-116649
- Acetamide, 2-bromo-N-(2-methoxyethyl)-
- 174215-37-3
- Bromoacetamide-m-PEG1
- DTXSID80438529
- starbld0037351
- SCHEMBL458044
- Inchi： 1S/C5H10BrNO2/c1-9-3-2-7-5(8)4-6/h2-4H2,1H3,(H,7,8)
- InChI Key： RLXVBFBDUXSRQW-UHFFFAOYSA-N
- SMILES： BrCC(NCCOC)=O

Computed Properties

Exact Mass: 194.9895
Monoisotopic Mass: 194.98949g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 87
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 38.3Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 302.9±27.0 °C at 760 mmHg
Flash Point: 137.0±23.7 °C
PSA: 38.33
Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-bromo-n-(2-methoxyethyl)acetamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-bromo-n-(2-methoxyethyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	177675-1g	2-Bromo-N-(2-methoxyethyl)acetamide	174215-37-3		1g	3168.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	177675-1g	2-Bromo-N-(2-methoxyethyl)acetamide	174215-37-3		1g	3168CNY	2021-05-07
Enamine	EN300-6230238-0.05g	2-bromo-N-(2-methoxyethyl)acetamide	174215-37-3	95%	0.05g	$66.0	2023-05-29
Enamine	EN300-6230238-0.1g	2-bromo-N-(2-methoxyethyl)acetamide	174215-37-3	95%	0.1g	$98.0	2023-05-29
Enamine	EN300-6230238-0.25g	2-bromo-N-(2-methoxyethyl)acetamide	174215-37-3	95%	0.25g	$142.0	2023-05-29
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Enamine	EN300-6230238-2.5g	2-bromo-N-(2-methoxyethyl)acetamide	174215-37-3	95%	2.5g	$726.0	2023-05-29
Enamine	EN300-6230238-5.0g	2-bromo-N-(2-methoxyethyl)acetamide	174215-37-3	95%	5g	$1075.0	2023-05-29
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